Cas no 1780289-00-0 (4-(2,3-dihydro-1H-inden-5-yloxy)-4-methylpiperidine)

• Product Name: 4-(2,3-dihydro-1H-inden-5-yloxy)-4-methylpiperidine
• CAS No: 1780289-00-0
• MF: C₁₅H₂₁NO
• MW: 231.333344221115
• CID: 6231794
• PubChem ID: 84140407
• Update Time: 2025-06-13

4-(2,3-dihydro-1H-inden-5-yloxy)-4-methylpiperidine Chemical and Physical Properties

Names and Identifiers

• 4-(2,3-dihydro-1H-inden-5-yloxy)-4-methylpiperidine
• 1780289-00-0
• EN300-1746502

• Inchi： 1S/C15H21NO/c1-15(7-9-16-10-8-15)17-14-6-5-12-3-2-4-13(12)11-14/h5-6,11,16H,2-4,7-10H2,1H3
• InChI Key： JPYKKKFSCDKZMA-UHFFFAOYSA-N
• SMILES： O(C1C=CC2CCCC=2C=1)C1(C)CCNCC1

Computed Properties

• Exact Mass: 231.162314293g/mol
• Monoisotopic Mass: 231.162314293g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 17
• Rotatable Bond Count: 2
• Complexity: 260
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3
• Topological Polar Surface Area: 21.3Ų

Additional information on 4-(2,3-dihydro-1H-inden-5-yloxy)-4-methylpiperidine

Comprehensive Overview of 4-(2,3-dihydro-1H-inden-5-yloxy)-4-methylpiperidine (CAS No. 1780289-00-0): Properties, Applications, and Industry Insights

The compound 4-(2,3-dihydro-1H-inden-5-yloxy)-4-methylpiperidine (CAS No. 1780289-00-0) is a specialized organic molecule gaining attention in pharmaceutical and agrochemical research due to its unique structural features. This piperidine derivative, characterized by its indenyloxy and methylpiperidine moieties, exhibits potential as a versatile intermediate in drug discovery. Its molecular framework combines aromaticity with alicyclic flexibility, making it a subject of interest for structure-activity relationship (SAR) studies and medicinal chemistry optimization.

Recent trends in high-throughput screening and fragment-based drug design have highlighted the importance of such scaffolds. Researchers are particularly interested in how the 2,3-dihydro-1H-indene core influences bioavailability and target binding affinity. The compound's logP and hydrogen bonding capacity suggest favorable ADME properties, addressing current industry demands for molecules with improved pharmacokinetic profiles. These characteristics align with growing searches for "piperidine derivatives in CNS drugs" and "heterocyclic compounds for neurodegenerative research" - key phrases reflecting contemporary therapeutic focus areas.

From a synthetic chemistry perspective, 1780289-00-0 presents interesting challenges in regioselective functionalization and stereochemical control. The presence of both ether linkage and sp³-hybridized carbon adjacent to nitrogen creates opportunities for diverse structure diversification. This aligns with current interests in "C-H activation strategies" and "late-stage functionalization techniques", as evidenced by search engine analytics showing increased queries about these methodologies in organic synthesis.

In material science applications, the indenyl-piperidine hybrid structure shows promise for developing advanced functional materials. The compound's potential π-stacking capability and conformational rigidity make it relevant to emerging research in "organic semiconductors" and "molecular electronics". These applications correspond to trending searches about "small molecule optoelectronic materials" and "π-conjugated systems for device applications", indicating strong cross-disciplinary interest.

Analytical characterization of 4-(2,3-dihydro-1H-inden-5-yloxy)-4-methylpiperidine typically involves advanced techniques such as LC-MS, NMR spectroscopy, and X-ray crystallography. The compound's chromatographic behavior and spectral fingerprints are frequently discussed in relation to quality control protocols, mirroring common search queries about "HPLC method development for heterocycles" and "structural elucidation of complex amines". These analytical aspects are crucial for researchers working with this compound class.

The safety profile and handling considerations for this material follow standard laboratory practices for amine-containing compounds. While not classified as hazardous under current regulations, proper personal protective equipment (PPE) and ventilation controls are recommended during manipulation. This information responds to frequent searches about "safe handling of nitrogen heterocycles" and "stability of ether-containing compounds", demonstrating alignment with user concerns about laboratory safety.

Market intelligence indicates growing demand for custom synthesis of this compound, particularly from contract research organizations (CROs) and academic research groups. The commercial availability of 1780289-00-0 varies by supplier, with current pricing reflecting its status as a specialty chemical. This commercial aspect connects with frequent searches for "bulk suppliers of research chemicals" and "custom synthesis of pharmaceutical intermediates", showing the compound's relevance to procurement professionals.

Future research directions for 4-(2,3-dihydro-1H-inden-5-yloxy)-4-methylpiperidine may explore its potential in bioconjugation chemistry and proteolysis targeting chimera (PROTAC) applications. The molecule's hydrogen bond acceptor/donor balance and spatial geometry make it suitable for these cutting-edge approaches, which correspond to rapidly growing search terms like "E3 ligase ligands for PROTACs" and "linker design in bifunctional molecules". These emerging applications position the compound at the forefront of contemporary drug discovery paradigms.